Cas no 10268-39-0 (Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-)

• Product Name: Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-
• CAS No: 10268-39-0
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 218803
• PubChem ID: 270611
• Update Time: 2025-04-19

Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-
• 6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-3,4-dihydroisoquinoline
• 1-<4-Nitro-benzyl>-6,7-dimethoxy-3,4-dihydroisochinolin
• 10268-39-0
• NSC-113109
• NSC113109
• 6,7-dimethoxy-1-(4-nitrobenzyl)-3,4-dihydroisoquinoline
• DTXSID60297015

• Inchi： 1S/C18H18N2O4/c1-23-17-10-13-7-8-19-16(15(13)11-18(17)24-2)9-12-3-5-14(6-4-12)20(21)22/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： YGNQHHPZQXFBEB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(CC3C=CC(=CC=3)[N+](=O)[O-])=NCCC=2C=1)OC

Computed Properties

• Exact Mass: 326.12700
• Monoisotopic Mass: 326.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 505.1°C at 760 mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.605
• PSA: 76.64000
• LogP: 3.15870